Cas no 1041-00-5 (1,2-Bis(5-methyl-2-benzoxazolyl)ethylene)

• Product Name: 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene
• CAS No: 1041-00-5
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• MDL: MFCD00408425
• CID: 40585
• PubChem ID: 253661023
• Update Time: 2025-05-26

1,2-Bis(5-methyl-2-benzoxazolyl)ethylene Chemical and Physical Properties

Names and Identifiers

• 2,2'-vinylenebis[5-methylbenzoxazole]
• FLUOESCENT BRIGHTENER-PF
• 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene
• 1,2-BIS(5-METHYLBENZOXAZOL-2-YL)ETHYLENE
• 1,2-Bis(5-methyl-2-benzoxazole)ethylene
• 1,2-Bis(5-methylbenzoxazol-2-yl)ethene
• 1.2 DI(5-MYTHYL-BENZIAZOLYL)ETHYLENE
• C.I.Fluorescent brightening agent 135
• Flourescent bleaches DT
• Fluorescent Whitener DT
• Uvitex ERN
• 2,2'-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• C.I. 481520
• fluorescent brightener 135
• 2,2′-Vinylenbis[5-methylbenzoxazol]
• SK (fluorescent brightener)
• trans-2,2'-Ethylenebis(5-methylbenzoxazole)
• 2,2'-(1,2-Ethenediyl)bis(5-methylbenzoxazole)
• Benzoxazole, 2,2'-vinylenebis(5-methyl-, (E)-
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis(5-methyl-
• (E)-2,2'-Vinylenebis(5-methylbenzoxazole)
• Fluoresce
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-
• 1,2-di(5-methyl-2-benzoxazolyl)ethylene
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis[5-methyl-
• 2,2'-Vinylenebis5-methylbenzoxazole
• EINECS 213-866-1
• 17233-65-7
• (E)-2,2'-Vinylenebis[5-methylbenzoxazole]
• DTXSID901236908
• LS-14622
• Ethene, 1,2-bis(5-methyl-benzoxazol-2-yl)-
• 2,2-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• AS-15143
• Benzoxazole, vinylenebis[5-methyl-
• Benzoxazole, 2,2'-ethylenebis(5-methyl-
• A800897
• SCHEMBL553696
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-, (E)-
• VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• NIOSH/DM4845400
• A804859
• W-109630
• EINECS 241-271-7
• AKOS015896215
• FluorescentBrightener135
• DM48454000
• AB00080101-01
• FBA-135
• MFCD00408425
• 2,2'-Vinylenebis(5-methylbenzoxazole)
• 2,2'-Ethylenebis(5-methylbenzoxazole)
• Fluorescent Brightener 135,2,2'-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• 1041-00-5
• C.I. Fluorescent Brightener 135
• Cambridge id 5311540
• 1,2-Bis(5-methylbenzo[d]oxazol-2-yl)ethene
• .alpha.,.beta.-Di(5-methylbenzoxazol-2-yl)ethene
• 12224-12-3
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis[5-methyl-
• (E)-1,2-bis(5-methylbenzo[d]oxazol-2-yl)ethene
• alpha,beta-Di(5-methylbenzoxazol-2-yl)ethene
• 2,2'-(1E)-1,2-Ethenediylbis[5-methylbenzoxazole]
• 5-Methyl-2-[(E)-2-(5-methyl-1,3-benzoxazol-2-yl)ethenyl]-1,3-benzoxazole
• 2,2a(2)-(1E)-1,2-Ethenediylbis[5-methylbenzoxazole]

• MDL： MFCD00408425
• Inchi： 1S/C18H14N2O2/c1-11-3-5-15-13(9-11)19-17(21-15)7-8-18-20-14-10-12(2)4-6-16(14)22-18/h3-10H,1-2H3/b8-7+
• InChI Key： VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• SMILES： O1C(/C=C/C2=NC3C=C(C)C=CC=3O2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 290.10600
• Monoisotopic Mass: 290.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 4.7

Experimental Properties

• Color/Form: Milky white paste
• Density: 1.287
• Melting Point: 187.0 to 191.0 deg-C
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 237.3±25.5 °C
• Refractive Index: 1.727
• PSA: 52.06000
• LogP: 4.75620
• Solubility: Insoluble in water, soluble in DMF and ethanol

1,2-Bis(5-methyl-2-benzoxazolyl)ethylene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S26; S36; S36/37/39; S22
• RTECS：RZ2475100
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene

Chemical Profile of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene (CAS No. 1041-00-5)

1,2-Bis(5-methyl-2-benzoxazolyl)ethylene, identified by its Chemical Abstracts Service (CAS) number 1041-00-5, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a unique structural framework composed of ethylene bridged by two benzoxazole moieties, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of the 5-methyl substituent on the benzoxazole rings introduces a distinct electronic and steric profile, making this compound a subject of extensive interest for researchers exploring novel molecular interactions.

The benzoxazole core is a well-studied scaffold in pharmaceuticals, known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The modification of this scaffold with ethylene links and methyl groups enhances its pharmacological profile, enabling it to interact with biological targets in novel ways. Recent studies have highlighted the compound's potential in modulating enzyme activities and cellular signaling pathways, which are critical in the development of therapeutic agents.

In the context of drug discovery, 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene has been explored for its ability to inhibit specific enzymes implicated in various diseases. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on kinases and other proteinases, which are often overactive in conditions such as cancer and inflammatory disorders. The methyl groups on the benzoxazole rings are believed to play a crucial role in determining the compound's binding affinity and selectivity towards these targets.

The synthesis of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the complex benzoxazole framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the importance of innovative chemical techniques in accessing such molecules.

From a material science perspective, the unique electronic properties of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene make it a promising candidate for applications in organic electronics. The benzoxazole units contribute to the molecule's conjugated system, which is essential for charge transport in materials used in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. Researchers are investigating how variations in the substitution pattern can tailor these electronic properties for specific applications.

The pharmacokinetic behavior of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling and experimental studies have been conducted to predict and verify its pharmacokinetic profile. These studies aim to identify key structural features that influence bioavailability and metabolic stability.

Recent advances in high-throughput screening (HTS) have facilitated the rapid assessment of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene against large libraries of biological targets. This approach has enabled researchers to identify novel interactions and validate its potential as a lead compound for drug development. The integration of HTS with structure-activity relationship (SAR) studies has provided valuable insights into optimizing its pharmacological properties.

The environmental impact of 1,2-Bis(5-methyl-2-benzoxazolyl)ethylene is also being considered in modern research. Sustainable synthesis methods are being developed to minimize waste and reduce energy consumption during production. Additionally, biodegradability studies are being conducted to assess how this compound behaves in natural environments once released. These efforts align with broader initiatives to promote green chemistry principles.

In conclusion,1,2-Bis(5-methyl-2-benzoxazolyl)ethylene (CAS No. 1041-00-5) represents a fascinating compound with diverse applications across chemical biology and material science. Its unique structural features offer potential advantages in drug discovery and advanced materials development. As research continues to uncover new aspects of this molecule's properties and applications,1,2-Bis(5-methyl-2-benzoxazolyl)ethylene is poised to remain at the forefront of scientific exploration.